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Compound of Interest

Compound Name: N-Benzylidenebenzylamine

Cat. No.: B1266425

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of N-Benzylidenebenzylamine (CAS
780-25-6), a versatile imine compound with significant applications in organic synthesis and
analytical chemistry. This document details its chemical and physical properties, provides in-
depth experimental protocols for its synthesis and primary applications, and explores its
potential biological activities based on the broader class of N-benzylidene derivatives. All
guantitative data is presented in structured tables for ease of reference, and key processes are
visualized using workflow diagrams to facilitate understanding.

Chemical Information

N-Benzylidenebenzylamine is an organic compound featuring an imine functional group
formed from the condensation of benzaldehyde and benzylamine. It is also commonly referred
to as N-benzyl-1-phenylmethanimine.

Chemical and Physical Properties

N-Benzylidenebenzylamine typically appears as a colorless to light yellow liquid or a yellow to
brown solid. It is soluble in organic solvents like ethanol and chloroform but has limited
solubility in water. Key quantitative properties are summarized in Table 1.

Table 1: Chemical and Physical Properties of N-Benzylidenebenzylamine
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Property Value Reference(s)
CAS Number 780-25-6

Molecular Formula Ci14H13N

Molecular Weight 195.26 g/mol

Density 1.038 g/mL at 25 °C

Boiling Point 143-144 °C at 5 mmHg

Refractive Index n20/D 1.6004

Colorless to light yellow liquid
Appearance _
or yellow to brown solid

Solubilit Soluble in ethanol and
olubili
y chloroform; limited in water

Synthesis of N-Benzylidenebenzylamine

The most common method for synthesizing N-Benzylidenebenzylamine is the condensation
reaction between benzylamine and benzaldehyde.

Experimental Protocol: Condensation Reaction

This protocol describes a general laboratory-scale synthesis of N-Benzylidenebenzylamine.

Materials:

Benzylamine

Benzaldehyde

Magnesium sulfate (MgSQOa) or a suitable dehydrating agent

Anhydrous solvent (e.g., dichloromethane or toluene)

Rotary evaporator
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» Standard laboratory glassware
Procedure:

 In a round-bottom flask, dissolve equimolar amounts of benzylamine and benzaldehyde in an
anhydrous solvent.

e Add a dehydrating agent, such as anhydrous magnesium sulfate, to the reaction mixture to
remove the water formed during the reaction.

 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC). The reaction is typically complete within 24 hours.

e Once the reaction is complete, filter the mixture to remove the dehydrating agent.

» Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to
yield the crude N-Benzylidenebenzylamine.

e The product can be further purified by vacuum distillation.
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Caption: Synthesis workflow for N-Benzylidenebenzylamine.

Applications in Organic Chemistry
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The primary application of N-Benzylidenebenzylamine in a research setting is as a
colorimetric indicator for the titration of organolithium reagents.

Experimental Protocol: Titration of n-Butyllithium

This protocol details the use of N-Benzylidenebenzylamine to determine the molarity of an n-
butyllithium (n-BuLi) solution. The endpoint is indicated by a distinct color change.

Materials:

e N-Benzylidenebenzylamine

¢ Anhydrous tetrahydrofuran (THF)

e n-Butyllithium solution (in hexanes) of unknown concentration
e Dry, inert atmosphere (e.g., argon or nitrogen)

e Magnetic stirrer and stir bar

e Syringes and needles

Procedure:

Under an inert atmosphere, add a precisely weighed amount of N-Benzylidenebenzylamine
to a dry flask equipped with a magnetic stir bar.

e Add anhydrous THF to dissolve the indicator.
e Cool the solution in a dry ice/acetone bath.
e Slowly add the n-butyllithium solution dropwise via a syringe while stirring vigorously.

e The endpoint is reached when a persistent color change (typically to a reddish-brown) is
observed.

e Record the volume of n-BuLi solution added.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1266425?utm_src=pdf-body
https://www.benchchem.com/product/b1266425?utm_src=pdf-body
https://www.benchchem.com/product/b1266425?utm_src=pdf-body
https://www.benchchem.com/product/b1266425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

¢ The molarity of the n-BuLi solution can be calculated based on the moles of N-
Benzylidenebenzylamine used and the volume of titrant added.

Titration Setup
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Caption: Workflow for the titration of n-butyllithium.

Potential Biological Activities

While specific biological activity and signaling pathway data for N-Benzylidenebenzylamine
are not extensively documented in publicly available literature, the broader class of N-
benzylidene derivatives and Schiff bases has been the subject of considerable research in
medicinal chemistry. These studies suggest potential therapeutic applications for compounds
with this core structure.

Anticancer Potential

Numerous studies on N-benzylidene derivatives have reported significant cytotoxic effects
against various cancer cell lines. The proposed mechanisms of action often involve the
induction of apoptosis (programmed cell death) and interference with key signaling pathways
crucial for cancer cell proliferation and survival.

One such pathway that is often implicated is the NF-kB (nuclear factor kappa-light-chain-
enhancer of activated B cells) signaling pathway. NF-kB is a protein complex that controls the
transcription of DNA, cytokine production, and cell survival. In many cancers, the NF-kB
pathway is constitutively active, which promotes the survival and proliferation of tumor cells. It
is hypothesized that certain N-benzylidene derivatives may inhibit this pathway, leading to a
reduction in cancer cell viability.
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Caption: Potential inhibition of the NF-kB pathway.
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Antimicrobial Activity

Schiff bases, including N-benzylidene derivatives, have been widely investigated for their
antimicrobial properties against a variety of bacterial and fungal strains. The imine group (-
C=N-) is considered crucial for their biological activity. The mechanism of action is thought to
involve the ability of these compounds to chelate metal ions essential for microbial growth or to
interfere with the synthesis of the bacterial cell wall or proteins.

Spectroscopic Data

The structure of N-Benzylidenebenzylamine can be confirmed by various spectroscopic
techniques.

Table 2: Spectroscopic Data for N-Benzylidenebenzylamine

Technique Key Data Reference(s)

5 8.36 (s, 1H), 7.82-7.71 (m,
2H), 7.40 (m, 3H), 7.33 (m,
4H), 7.27-7.21 (m, 1H), 4.80
(s, 2H)

H NMR (400 MHz, CDClIs)

0 161.9, 139.3, 136.1, 130.7,
13C NMR (100 MHz, CDCIs) 128.5, 128.4, 128.2, 127.9,
126.9, 65.0

Safety and Handling

N-Benzylidenebenzylamine should be handled with appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat. It is advisable to work in a
well-ventilated area or a fume hood. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.

Conclusion

N-Benzylidenebenzylamine is a valuable compound for both synthetic and analytical
chemists. Its straightforward synthesis and utility as an indicator in organolithium titrations
make it a staple in many research laboratories. While its specific biological activities require
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further investigation, the broader class of N-benzylidene derivatives shows significant promise
in the development of new therapeutic agents. This guide provides a solid foundation of
technical information for researchers and professionals working with this compound.

 To cite this document: BenchChem. [An In-depth Technical Guide to N-
Benzylidenebenzylamine (CAS 780-25-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266425#cas-number-780-25-6-chemical-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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